Cas no 877130-89-7 (2-(4-Bromo-2-methylphenyl)-2-methylpropanenitrile)

• Product Name: 2-(4-Bromo-2-methylphenyl)-2-methylpropanenitrile
• CAS No: 877130-89-7
• MF: C₁₁H₁₂BrN
• MW: 238.123682022095
• CID: 2139665
• PubChem ID: 58298467
• Update Time: 2023-08-04

2-(4-Bromo-2-methylphenyl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-2-methylphenyl)-2-methylpropanenitrile
• VGGPNUUNUTWYJX-UHFFFAOYSA-N
• 2-(4-Bromo-2-methyl-phenyl)-2-methyl-propionitrile
• Benzeneacetonitrile, 4-bromo-alpha,alpha,2-trimethyl-
• 2-(4-Bromo-2-methylphenyl)-2-methylpropanenitrile

• Inchi： 1S/C11H12BrN/c1-8-6-9(12)4-5-10(8)11(2,3)7-13/h4-6H,1-3H3
• InChI Key： VGGPNUUNUTWYJX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)C(C#N)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Topological Polar Surface Area: 23.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes